Cas no 850231-86-6 (Diethyl2-(indol-3-yl)-2-oxoethylphosphonate)

• Product Name: Diethyl2-(indol-3-yl)-2-oxoethylphosphonate
• CAS No: 850231-86-6
• MF: C₁₄H₁₈NO₄P
• MW: 295.270784854889
• MDL: MFCD09839792
• CID: 716806
• PubChem ID: 11770878
• Update Time: 2025-10-28

Diethyl2-(indol-3-yl)-2-oxoethylphosphonate Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,P-[2-(1H-indol-3-yl)-2-oxoethyl]-, diethyl ester
• 2-diethoxyphosphoryl-1-(1H-indol-3-yl)ethanone
• Diethyl [2-(indol-3-yl)-2-oxoethyl]phosphonate
• diethyl 2-(1H-indol-3-yl)-2-oxoethylphosphonate
• I10-1056
• Diethyl [2-(1H-indol-3-yl)-2-oxoethyl]phosphonate
• DTXSID80472241
• Diethyl[2-(indol-3-yl)-2-oxoethyl]phosphonate
• AKOS015854406
• Diethyl (2-(1H-indol-3-yl)-2-oxoethyl)phosphonate
• Diethyl(2-(1H-indol-3-yl)-2-oxoethyl)phosphonate
• 850231-86-6
• Diethyl2-(indol-3-yl)-2-oxoethylphosphonate

• MDL： MFCD09839792
• Inchi： 1S/C14H18NO4P/c1-3-18-20(17,19-4-2)10-14(16)12-9-15-13-8-6-5-7-11(12)13/h5-9,15H,3-4,10H2,1-2H3
• InChI Key： PGMJTAAMJLMNGE-UHFFFAOYSA-N
• SMILES： P(CC(C1=CNC2C=CC=CC1=2)=O)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 295.09700
• Monoisotopic Mass: 295.09734505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 68.4Ų

Experimental Properties

• PSA: 78.20000
• LogP: 3.61670

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on Diethyl2-(indol-3-yl)-2-oxoethylphosphonate

Diethyl 2-(indol-3-yl)-2-oxoethylphosphonate: A Comprehensive Overview

Diethyl 2-(indol-3-yl)-2-oxoethylphosphonate (CAS No. 850231-86-6) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of phosphonate derivatives, which are widely studied for their diverse applications in drug discovery, agrochemicals, and materials science. The structure of Diethyl 2-(indol-3-yl)-2-oxoethylphosphonate incorporates an indole moiety, a functional group that is renowned for its biological activity and structural versatility.

The indole ring in this compound contributes to its unique chemical properties, making it a valuable substrate for further functionalization. Recent studies have highlighted the potential of indole-containing compounds in the development of novel therapeutic agents, particularly in the treatment of neurodegenerative diseases and cancer. The phosphonate group in the molecule adds another layer of functionality, enhancing its potential as a bioactive agent.

From a synthetic perspective, Diethyl 2-(indol-3-yl)-2-oxoethylphosphonate can be prepared through various routes, including nucleophilic substitution and condensation reactions. Researchers have explored these methods to optimize the synthesis process, ensuring high yields and purity. The compound's stability under different conditions has also been investigated, making it suitable for large-scale production and application.

In terms of applications, Diethyl 2-(indol-3-yl)-2-oxoethylphosphonate has shown promise in the field of agrochemistry. Its ability to inhibit specific enzymes involved in plant growth regulation has led to its consideration as a potential herbicide or plant growth regulator. Additionally, its role as an intermediate in the synthesis of more complex molecules has been explored, further expanding its utility in medicinal chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the bioactivity and pharmacokinetic properties of Diethyl 2-(indol-3-yl)-2-oxoethylphosphonate with greater accuracy. Molecular docking studies have revealed potential interactions with key biological targets, such as kinases and receptors, suggesting its potential as a lead compound for drug development.

The environmental impact of Diethyl 2-(indol-3-yl)-2 oxo ethyl phosphonate has also been a topic of interest. Studies on its biodegradation and toxicity profiles are essential for determining its safety and sustainability in agricultural and industrial applications. Preliminary results indicate that the compound exhibits moderate biodegradability under aerobic conditions, which is encouraging for its eco-friendly use.

In conclusion, Diethyl 2-(indol -3 - yl) - 2 - oxo ethyl phosphonate (CAS No. 850231 -86 -6) is a multifaceted compound with vast potential across various scientific domains. Its unique structure, coupled with recent research findings, positions it as a promising candidate for future innovations in pharmacology and agrochemistry.